3'-(Benzyloxy)-5'-fluoro-3-methoxy-[1,1'-biphenyl]-4-carboxylic acid

• IUPAC Name: 4-(3-fluoro-5-phenylmethoxyphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C21H17FO4/c1-25-20-11-15(7-8-19(20)21(23)24)16-9-17(22)12-18(10-16)26-13-14-5-3-2-4-6-14/h2-12H,13H2,1H3,(H,23,24)
• InChI Key: SVIRWUWFMLAYPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC(=C2)F)OCC3=CC=CC=C3)C(=O)O
• Molecular Formula: C21H17FO4
• Molecular Weight: 352.4 g/mol

Description

The compound “3’-(Benzyloxy)-5’-fluoro-3-methoxy-[1,1’-biphenyl]-4-carboxylic acid” is a biphenyl derivative. Biphenyls are aromatic compounds consisting of two phenyl rings connected by a single bond. This compound has several substituents on the phenyl rings, including a benzyloxy group, a fluorine atom, a methoxy group, and a carboxylic acid group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the benzyloxy, fluoro, methoxy, and carboxylic acid groups. This could potentially be achieved through reactions such as Friedel-Crafts alkylation, halogenation, and carboxylation.

Molecular Structure Analysis

The presence of the biphenyl structure may allow for rotation around the single bond connecting the two phenyl rings, leading to different conformations. The electron-donating methoxy and benzyloxy groups and the electron-withdrawing fluoro and carboxylic acid groups could also influence the electronic distribution and reactivity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions due to the presence of the various functional groups. For example, the benzyloxy group could potentially be cleaved under acidic conditions, and the carboxylic acid group could participate in reactions such as esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its structure and the functional groups present. For example, the presence of the polar carboxylic acid group could enhance its solubility in polar solvents.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Related Compounds : Research has focused on synthesizing compounds related to 3'-(Benzyloxy)-5'-fluoro-3-methoxy-[1,1'-biphenyl]-4-carboxylic acid. For instance, the synthesis of novel antitumor agents involving similar chemical structures, such as 1-methoxy-5,10-dioxo-5,10-dihydro-1H-benzo[g]isochromene carboxylic acid derivatives, has been reported, showcasing the compound's relevance in pharmaceutical chemistry (Mondal, Nogami, Asao, & Yamamoto, 2003).

• Crystal Structure Studies : Studies have been conducted on the crystal structures of compounds containing elements of this compound. For example, research on the crystal structures of compounds like ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate and its building block, which are structurally similar, help in understanding the physical and chemical properties of these compounds (Yeong, Chia, Quah, & Tan, 2018).

• Chemical Reactions and Modifications : Research has also been focused on the chemical reactions and modifications of compounds similar to this compound. For example, selective para metalation of unprotected 3-methoxy and 3,5-dimethoxy benzoic acids has been studied, which is pertinent for understanding the reactivity and potential applications of these compounds (Sinha, Mandal, & Chandrasekaran, 2000).

Fluorescence and Sensing Applications

• Fluorescence Studies : Compounds with structural similarities to this compound have been studied for their fluorescence properties. For instance, 6-methoxy-4-quinolone, an oxidation product derived from 5-methoxyindole-3-acetic acid, shows strong fluorescence in aqueous media, suggesting potential applications in biomedical analysis and as a fluorescent labeling reagent (Hirano, Hamase, Fukuda, Tomita, & Zaitsu, 2004).

• Sensing Applications : The compound's structural analogs have been applied in the development of fluorescent probes for sensing pH and metal cations. For example, 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole and its benzothiazole analogue have been used as probes for sensing magnesium and zinc cations (Tanaka, Kumagai, Aoki, Deguchi, & Iwata, 2001).

Future Directions

Potential future research directions could include studying the reactivity of this compound, investigating its potential biological activity, and exploring its potential uses in various applications, such as in the synthesis of pharmaceuticals or materials.